Cas no 1804751-34-5 (4-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 4-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1804751-34-5
• MF: C₉H₇F₃N₂O₂
• MW: 232.159292459488
• CID: 4829806
• Update Time: 2025-07-02

4-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C9H7F3N2O2/c1-5-4-7(15)6(2-3-13)8(14-5)16-9(10,11)12/h4H,2H2,1H3,(H,14,15)
• InChI Key： SCYAQXACXSGQPU-UHFFFAOYSA-N
• SMILES： FC(OC1=C(CC#N)C(C=C(C)N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 426
• XLogP3: 1.6
• Topological Polar Surface Area: 62.1

Additional information on 4-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile

Comprehensive Overview of 4-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804751-34-5)

4-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804751-34-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine family, a class of heterocyclic compounds known for their versatile applications in medicinal chemistry and material science. The presence of functional groups such as hydroxy, methyl, and trifluoromethoxy enhances its reactivity and potential utility in various synthetic pathways.

In recent years, the demand for trifluoromethoxy-substituted pyridines has surged due to their unique electronic and steric properties. Researchers are particularly interested in the 4-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile derivative for its potential as a building block in the synthesis of bioactive molecules. Its acetonitrile moiety further expands its applicability in cross-coupling reactions, a topic frequently searched in academic and industrial forums.

The compound's CAS No. 1804751-34-5 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication among scientists and suppliers. Given the rising interest in fluorinated compounds—driven by their stability and lipophilicity—this molecule aligns with current trends in drug discovery, where fluorine incorporation is a hot topic. Searches for "pyridine derivatives in drug design" or "trifluoromethoxy group applications" often highlight the relevance of such structures.

From a synthetic perspective, 4-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile offers opportunities for modular functionalization. Its hydroxy group can undergo etherification or esterification, while the methyl group at the 6-position allows for further derivatization. These features make it a valuable intermediate for constructing complex molecules, a subject frequently explored in peer-reviewed journals and patent literature.

Environmental and sustainability considerations are also shaping the discourse around such compounds. The trifluoromethoxy group, while advantageous for performance, raises questions about biodegradability—a concern echoed in searches like "green chemistry fluorinated compounds." Researchers are actively investigating eco-friendly synthetic routes to balance efficacy with environmental responsibility.

In summary, 4-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804751-34-5) represents a compelling case study in modern chemical innovation. Its structural features and adaptability position it at the intersection of cutting-edge research and industrial application, addressing both scientific curiosity and practical demands in fields ranging from pharmaceuticals to advanced materials.